Cas no 2640873-05-6 (1-(Azepan-1-yl)-2-{4-[2-(ethylamino)-6-methylpyrimidin-4-yl]piperazin-1-yl}ethan-1-one)

• Product Name: 1-(Azepan-1-yl)-2-{4-[2-(ethylamino)-6-methylpyrimidin-4-yl]piperazin-1-yl}ethan-1-one
• CAS No: 2640873-05-6
• MF: C₁₉H₃₂N₆O
• MW: 360.496983528137
• CID: 5316236
• PubChem ID: 154829905
• Update Time: 2025-10-31

1-(Azepan-1-yl)-2-{4-[2-(ethylamino)-6-methylpyrimidin-4-yl]piperazin-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-[4-[2-(Ethylamino)-6-methyl-4-pyrimidinyl]-1-piperazinyl]-1-(hexahydro-1H-azepin-1-yl)ethanone
• F6619-5355
• 2640873-05-6
• AKOS040709477
• 1-(azepan-1-yl)-2-{4-[2-(ethylamino)-6-methylpyrimidin-4-yl]piperazin-1-yl}ethan-1-one
• 1-(Azepan-1-yl)-2-{4-[2-(ethylamino)-6-methylpyrimidin-4-yl]piperazin-1-yl}ethan-1-one

• Inchi： 1S/C19H32N6O/c1-3-20-19-21-16(2)14-17(22-19)24-12-10-23(11-13-24)15-18(26)25-8-6-4-5-7-9-25/h14H,3-13,15H2,1-2H3,(H,20,21,22)
• InChI Key： HYEWNBSYYTYOTC-UHFFFAOYSA-N
• SMILES： O=C(CN1CCN(C2C=C(C)N=C(NCC)N=2)CC1)N1CCCCCC1

Computed Properties

• Exact Mass: 360.26375967g/mol
• Monoisotopic Mass: 360.26375967g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• Density: 1.148±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 580.2±60.0 °C(Predicted)
• pka: 9.28±0.10(Predicted)

Additional information on 1-(Azepan-1-yl)-2-{4-[2-(ethylamino)-6-methylpyrimidin-4-yl]piperazin-1-yl}ethan-1-one

Research Brief on 1-(Azepan-1-yl)-2-{4-[2-(ethylamino)-6-methylpyrimidin-4-yl]piperazin-1-yl}ethan-1-one (CAS: 2640873-05-6)

The compound 1-(Azepan-1-yl)-2-{4-[2-(ethylamino)-6-methylpyrimidin-4-yl]piperazin-1-yl}ethan-1-one (CAS: 2640873-05-6) has recently emerged as a promising candidate in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique azepane and pyrimidine-based structure, has garnered significant attention due to its potential applications in targeted therapies, particularly in oncology and neurological disorders. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy, positioning it as a subject of intense scientific inquiry.

Recent research has demonstrated that this compound exhibits potent inhibitory activity against specific kinase targets, which are implicated in various cancer pathways. In vitro and in vivo studies have shown that it effectively disrupts signal transduction pathways critical for tumor proliferation and survival. Notably, its selectivity profile minimizes off-target effects, a significant advantage in reducing adverse side effects commonly associated with kinase inhibitors. These findings underscore its potential as a next-generation therapeutic agent in precision medicine.

Pharmacokinetic evaluations of 1-(Azepan-1-yl)-2-{4-[2-(ethylamino)-6-methylpyrimidin-4-yl]piperazin-1-yl}ethan-1-one have revealed favorable absorption and distribution properties. The compound demonstrates good oral bioavailability and sustained plasma concentrations, making it suitable for chronic administration. Additionally, metabolic stability studies indicate minimal hepatic clearance, suggesting a reduced risk of drug-drug interactions. These attributes highlight its potential for clinical translation and further development.

In the context of neurological disorders, preliminary investigations suggest that this compound may modulate neurotransmitter systems involved in cognitive function and neuroprotection. Its ability to cross the blood-brain barrier efficiently has been confirmed in rodent models, opening avenues for its application in neurodegenerative diseases such as Alzheimer's and Parkinson's. However, further research is required to fully elucidate its neuropharmacological effects and long-term safety profile.

The synthesis and optimization of 1-(Azepan-1-yl)-2-{4-[2-(ethylamino)-6-methylpyrimidin-4-yl]piperazin-1-yl}ethan-1-one have also been a focus of recent studies. Advances in synthetic methodologies have enabled scalable production with high purity and yield, addressing previous challenges in its manufacturing. Structural-activity relationship (SAR) studies have further refined its design, enhancing both potency and selectivity while maintaining favorable physicochemical properties.

In conclusion, 1-(Azepan-1-yl)-2-{4-[2-(ethylamino)-6-methylpyrimidin-4-yl]piperazin-1-yl}ethan-1-one represents a multifaceted compound with significant therapeutic potential across multiple disease areas. Its robust preclinical data, coupled with ongoing investigations into its clinical applicability, position it as a key molecule to watch in the coming years. Future research directions may include expanded toxicology studies, formulation optimization, and exploration of combination therapies to maximize its therapeutic impact.